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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biophysical characterization of

Spleen Tyrosine Kinase (Syk) Inhibitor II binding. It is designed to offer researchers, scientists,

and drug development professionals a comprehensive resource, detailing the quantitative

aspects of this interaction, the experimental methodologies employed for its characterization,

and the underlying signaling pathways.

Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that plays a pivotal role in the

signal transduction of various immune cells.[1][2] Its involvement in downstream signaling

pathways makes it a significant therapeutic target for a range of conditions, including

autoimmune diseases, allergic reactions, and hematological malignancies. Syk Inhibitor II is a

potent and selective, ATP-competitive inhibitor of Syk, making the characterization of its binding

mechanism crucial for understanding its therapeutic potential and for the development of future

kinase inhibitors.[1][2][3][4]

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the binding of Syk
Inhibitor II to its target kinase, Syk, as well as its selectivity against other kinases.
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Parameter Value Description

IC₅₀ (Syk) 41 nM

The half maximal inhibitory

concentration, indicating the

concentration of Syk Inhibitor II

required to inhibit 50% of Syk's

enzymatic activity.[1][2][3][4]

Mechanism of Inhibition ATP-competitive

Syk Inhibitor II binds to the

ATP-binding site of the kinase,

preventing the binding of ATP

and subsequent

phosphorylation of substrates.

[1][3]

Kinase IC₅₀ (µM)

PKCε 5.1

PKCβII 11

ZAP-70 11.2

Btk 15.5

Itk 22.6

This table demonstrates the selectivity of Syk Inhibitor II for Syk over other related kinases.[1]

Syk Signaling Pathway
The following diagram illustrates a simplified signaling pathway involving Syk. Upon activation

of immunoreceptors, such as the B-cell receptor (BCR) or Fc receptors, Syk is recruited to the

receptor complex and activated. This initiates a cascade of downstream signaling events,

leading to various cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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